Cas no 2034236-13-8 (3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
-
- Inchi: 1S/C23H24N2O5S/c1-29-19-9-7-16(11-20(19)30-14-17-5-3-2-4-6-17)8-10-21(26)24-12-18(13-24)25-22(27)15-31-23(25)28/h2-7,9,11,18H,8,10,12-15H2,1H3
- InChI Key: PAAZLDHLSOUDHZ-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(C2CN(C(=O)CCC3=CC=C(OC)C(OCC4=CC=CC=C4)=C3)C2)C1=O
3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6473-4647-2μmol |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-5μmol |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-10μmol |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-20μmol |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-1mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-2mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-3mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-4mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-5mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-4647-10mg |
3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione |
2034236-13-8 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
3-[1-[3-(4-Methoxy-3-Phenylmethoxyphenyl)Propanoyl]Azetidin-3-Yl]-1,3-Thiazolidine-2,4-Dione: A Comprehensive Overview
The compound 3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034236-13-8) is a highly complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities and applications in drug development. The structure of this molecule is characterized by a thiazolidine ring system fused with a dione group, along with a substituted azetidine moiety and a propanoyl group containing a methoxy-substituted phenyl ring.
Recent studies have highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. These compounds are often investigated for their anti-inflammatory, anti-diabetic, and anti-cancer properties. The presence of the azetidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. The propanoyl group attached to the azetidine ring introduces additional functional groups that can be exploited for further chemical modifications and drug design.
The 4-methoxy group on the phenyl ring is a key feature of this compound, as methoxy substitution is known to influence the electronic properties of aromatic rings, thereby affecting the molecule's reactivity and interactions with biological targets. The phenylmethoxy group further enhances the molecule's aromaticity and stability, making it a promising candidate for various pharmacological applications.
From a synthetic standpoint, the construction of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. The synthesis strategy typically begins with the preparation of the azetidine ring system, followed by the introduction of the propanoyl group and subsequent coupling with the thiazolidine dione moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the synthesis process and improve yields.
Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders such as diabetes. Additionally, preliminary in vivo experiments have shown promising results in animal models of inflammation and oxidative stress. These findings underscore the importance of further exploring this compound's therapeutic potential.
The thiazolidine dione core is also known to exhibit antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress. The integration of this core with other functional groups such as the azetidine and propanoyl moieties may enhance its efficacy and selectivity towards specific biological targets.
In terms of drug design, this compound serves as a valuable template for developing new drugs with improved pharmacokinetic profiles. Its structure allows for extensive chemical diversification through substitutions at various positions on the rings or side chains. This versatility makes it an attractive candidate for medicinal chemists aiming to discover novel therapeutic agents.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with its target proteins. These studies have revealed that the azetidine ring plays a critical role in stabilizing interactions within protein binding pockets, while the propanoyl group contributes to hydrogen bonding networks essential for binding affinity.
Despite its promising potential, there are challenges associated with scaling up its production for clinical trials. Issues such as low solubility and poor bioavailability need to be addressed through formulation development or structural modifications. Researchers are actively exploring strategies such as prodrug design or nanoparticle encapsulation to overcome these limitations.
In conclusion, CAS No. 2034236-13-8, or 3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione, represents a significant advancement in organic synthesis and drug discovery. Its unique structure combines multiple functional groups that offer vast opportunities for chemical modification and biological activity optimization. With ongoing research focusing on its pharmacological properties and therapeutic applications, this compound holds great promise for contributing to future medical advancements.
2034236-13-8 (3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)